Cas no 2866334-23-6 (3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane)

• Product Name: 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane
• CAS No: 2866334-23-6
• MF: C₈H₁₁BrO
• MW: 203.076341867447
• CID: 6036043
• PubChem ID: 165991342
• Update Time: 2025-10-28

3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane Chemical and Physical Properties

Names and Identifiers

• EN300-39870400
• 3-(3-bromo-1-bicyclo[1.1.1]pentanyl)oxetane
• EN300-39679066
• 2866334-23-6
• 3-{3-bromobicyclo[1.1.1]pentan-1-yl}oxetane
• 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane

• Inchi： 1S/C8H11BrO/c9-8-3-7(4-8,5-8)6-1-10-2-6/h6H,1-5H2
• InChI Key： YRCWHNOKHGDZTK-UHFFFAOYSA-N
• SMILES： BrC12CC(C3COC3)(C1)C2

Computed Properties

• Exact Mass: 201.99933g/mol
• Monoisotopic Mass: 201.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane

3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane: A Comprehensive Overview

The compound 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane, identified by the CAS number 2866334-23-6, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclo[1.1.1]pentane framework, which is a highly strained system due to the three fused rings, and an oxetane ring attached at the 3-position of the bicyclic system. The presence of a bromine atom further enhances its reactivity and functional versatility, making it a valuable molecule in various chemical applications.

Recent studies have highlighted the potential of this compound in drug design and development. The bicyclo[1.1.1]pentane moiety is known for its rigid structure, which can be advantageous in creating molecules with specific pharmacokinetic properties. Researchers have explored the use of this compound as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibitors and receptor antagonists. The oxetane ring, on the other hand, introduces additional flexibility and reactivity, enabling the formation of diverse chemical derivatives.

In terms of synthesis, the preparation of 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane involves a multi-step process that typically begins with the bromination of bicyclo[1.1.1]pentane derivatives followed by ring-opening reactions to introduce the oxetane moiety. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

The compound's unique structure also makes it an interesting candidate for materials science applications. Its high strain energy suggests potential use in self-healing polymers or stimuli-responsive materials, where structural rearrangements can be triggered by external stimuli such as heat or light. Additionally, the bromine atom can serve as a reactive site for cross-coupling reactions, enabling the integration of this compound into larger molecular frameworks.

From an environmental perspective, understanding the degradation pathways of 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane is crucial for assessing its impact on ecosystems. Recent studies have shown that under certain conditions, this compound undergoes hydrolysis to form less complex molecules, reducing its persistence in natural environments.

In conclusion, 3-{3-Bromobicyclo[1.1.1]pentan-1-yl}oxetane stands out as a versatile and intriguing molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and reactivity continue to inspire innovative research directions, solidifying its position as an important compound in contemporary chemical research.